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Compound of Interest

Compound Name: ONO-8590580

Cat. No.: B15620801 Get Quote

This technical support resource provides researchers, scientists, and drug development

professionals with a centralized hub for troubleshooting solubility issues and accessing

recommended solvent information for ONO-8590580.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initially dissolving ONO-8590580?

A1: For creating stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[1][2]

It is advisable to use freshly opened, anhydrous DMSO as the compound is hygroscopic, and

the presence of water can significantly impact solubility.[1]

Q2: I am having trouble dissolving ONO-8590580 in DMSO. What can I do?

A2: If you are experiencing difficulty dissolving ONO-8590580 in DMSO, you can try the

following troubleshooting steps:

Warming: Gently warm the solution to 60°C.[1]

Sonication: Use an ultrasonic bath to aid in dissolution.[1][2]

Ensure Solvent Quality: Use a new, unopened bottle of anhydrous DMSO.[1]

Q3: My application is sensitive to DMSO. Are there alternative solvents or formulations?
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A3: For applications where high concentrations of DMSO are not suitable, such as in vivo

studies, a co-solvent system is recommended. Formulations using a combination of DMSO,

PEG300, Tween-80, and a saline buffer have been successfully used.[1][2]

Solubility Data
The following table summarizes the solubility of ONO-8590580 in various solvents and

formulations.

Solvent/Formulatio
n

Concentration Method Source

DMSO
50 mg/mL (132.83

mM)

Ultrasonic and

warming to 60°C
MedchemExpress[1]

DMSO
60 mg/mL (159.39

mM)

Sonication is

recommended
TargetMol[2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL See protocol below MedchemExpress[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2 mg/mL (5.31 mM)
Sonication is

recommended
TargetMol[2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL See protocol below MedchemExpress[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out the desired amount of ONO-8590580 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., for

1 mg of ONO-8590580 with a molecular weight of 376.43 g/mol , add 0.2657 mL of DMSO).

[1]
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If the compound does not fully dissolve, sonicate the vial in an ultrasonic bath.

If necessary, gently warm the solution to 60°C with intermittent vortexing until the solid is

completely dissolved.[1]

Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1]

Protocol 2: Preparation of an In Vivo Formulation (Co-Solvent System)

This protocol yields a clear solution of at least 2.08 mg/mL.[1]

Prepare a 20.8 mg/mL stock solution of ONO-8590580 in anhydrous DMSO.

To prepare 1 mL of the final formulation, take 100 µL of the 20.8 mg/mL DMSO stock solution

and add it to 400 µL of PEG300.

Mix the solution thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

Visual Guides
ONO-8590580 Signaling Pathway
ONO-8590580 is a negative allosteric modulator (NAM) of the GABAA α5 receptor.[1][2][3]

These receptors are predominantly expressed in the hippocampus and are involved in memory

and learning processes.[4] By negatively modulating the receptor, ONO-8590580 can enhance

cognitive function.[3][5][6]
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Caption: Signaling pathway of ONO-8590580 as a GABAA α5 NAM.

Troubleshooting Workflow for Solubility Issues
This workflow provides a logical sequence of steps to address common solubility challenges

encountered with ONO-8590580.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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